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Performance Summary of Ru-(S)-SunPhos

Get Quote

The table below summarizes the high performance of the Ru-(S)-SunPhos catalyst in the asymmetric

hydrogenation of various substrates. The data demonstrates its ability to achieve excellent enantioselectivity and

high turnover numbers.

) . Turnover

Key Enantioselectivity . . o
Substrate Class . Number Diastereoselectivity Citation

Additive (% ee)

(TON)

y-Heteroatom Not Up t0 99.1% Information  Not Applicable [1]
Substituted B-Keto  Specified Missing
Esters
Aromatic a- CeCl3-7H20 Up to 98.3% Up to Not Applicable 2] [3]
Ketoesters 10,000
B- Not Up to 99.9% Information  96:4 d.r. [4]
Ketophosphonates Specified Missing
o-Keto Weinreb CeCl3-7H20 Upto 97% Information  Not Applicable [2]
Amides Missing
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The high performance of Ru-(S)-SunPhes often depends on specific reaction parameters, particularly the use of

cerium chloride as an additive.

¢ General Hydrogenation Procedure: A typical reaction involves conducting hydrogenation under Hz
pressure (specific pressure may vary) in a solvent like dichloromethane (DCM) or methanol, with the Ru-
(S)-SunPhos catalyst and the substrate [1] [4] [5].

¢ Role of CeCl3-7H20 Additive: For a-ketoesters and a-keto Weinreb amides, catalytic amounts of
CeCls-7H20 are essential [2] [3]. The ratio of CeCls-7H20 to the Ru catalyst plays a critical role, as it not
only improves enantioselectivity but also enhances the stability of the catalyst, enabling high TONSs [3].

¢ Synthetic Utility: The products of these hydrogenations are not just isolated compounds; they serve as
key chiral building blocks for synthesizing biologically active molecules and natural products [1] [5].

Catalytic System Workflow

The following diagram illustrates the general workflow for the Ru-(S)-SunPhos catalyzed asymmetric

hydrogenation, highlighting the crucial role of the cerium additive in enhancing performance.
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Comparison Context and Further Research

While the provided data showcases the capabilities of Ru-(S)-SunPhes, a complete comparative guide requires

more context.

¢ Mechanistic Insights: A 2025 study highlights an alternative chiral-at-metal mechanism for BINOL-
aluminum catalysts, where stereocontrol originates from the metal center itself rather than just the ligand
[6]. This represents a different approach to asymmetric induction compared to systems like Ru-SunPhos.
e Suggestions for Further Investigation: To build a more complete comparison, you could:
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o Search for specific competitor catalysts like BINAP/Ru or other privileged ligands in
asymmetric hydrogenation.

o Consult specialized databases (e.g., Reaxys, SciFinder) to find direct comparative studies or
reviews that benchmark performance across multiple catalyst systems for a specific reaction.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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